Cas no 24502-78-1 (Acetylshikonin)

Acetylshikonin Properties

Names and Identifiers

• (R)-1-(5,8-Dihydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-4-methylpent-3-en-1-yl acetate
• Acetylshikonin
• (R)-1-(5,8-dihydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-4-methylpent-3-enyl acetate
• 1'O-acetylshikonin
• acethylshikonin
• O-Acetylshikonin
• Shikonin acetate
• Shikonin,acetyl
• [3,5,5,5-Tetradeuterio-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-(trideuteriomethyl)pent-3-enyl]
• acetyl shikonin
• A817338
• Q-100314
• [(1R)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] acetate
• DTXSID901317360
• 24502-78-1
• s9257
• MFCD00143538
• AKOS015965847
• Shikonin, acetyl
• CS-0019489
• SCHEMBL219826
• AC-20169
• CCG-267808
• AC-35023
• FT-0621835
• HY-N2181
• 1-(5,8-Dihydroxy-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-4-methyl-3-pentenyl acetate #
• 2-[(1R)-1-(Acetyloxy)-4-methyl-3-pentenyl]-5,8-dihydroxy-1,4-naphthalenedione; (R)-2-[1-(Acetyloxy)-4-methyl-3-pentenyl]-5,8-dihydroxy-1,4-naphthalenedione; (+)-Acetate 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone; 2-[(1R)-1-(Acetyloxy)-4-methyl-3-penten-1-yl]-5,8-dihydroxy-1,4-naphthalenedione; NSC 110199;
• +Expand

• MDL： MFCD00143538
• InChIKey： WNFXUXZJJKTDOZ-UAVYNJCWSA-N
• Inchi： 1S/C18H18O6/c1-9(2)4-7-15(24-10(3)19)11-8-14(22)16-12(20)5-6-13(21)17(16)18(11)23/h4-6,8,15,20-21H,7H2,1-3H3/i1D3,2D3,4D
• SMILES： O(C(C([H])([H])[H])=O)C([H])(C([H])([H])/C(/[2H])=C(\C([2H])([2H])[2H])/C([2H])([2H])[2H])C1=C([H])C(C2=C(C([H])=C([H])C(=C2C1=O)O[H])O[H])=O

Computed Properties

• Exact Mass: 330.110338g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 330.110338g/mol
• Monoisotopic Mass: 330.110338g/mol
• Topological Polar Surface Area: 101Ų
• Heavy Atom Count: 24
• Complexity: 599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 12
• Surface Charge: 0
• Molecular Weight: 337.4

Experimental Properties

• LogP: 2.69120
• PSA: 100.90000
• Refractive Index: 1.601
• Boiling Point: 553.2 ℃ at 760 mmHg
• Melting Point: 86°C
• Flash Point: 201.3 °C
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.326